Cas no 1807260-50-9 (3-Cyano-6-ethyl-2-methoxyphenylacetic acid)

• Product Name: 3-Cyano-6-ethyl-2-methoxyphenylacetic acid
• CAS No: 1807260-50-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010208
• Update Time: 2025-10-05

3-Cyano-6-ethyl-2-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-methoxyphenylacetic acid

• Inchi： 1S/C12H13NO3/c1-3-8-4-5-9(7-13)12(16-2)10(8)6-11(14)15/h4-5H,3,6H2,1-2H3,(H,14,15)
• InChI Key： WTBYQOGESQDOOE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(CC)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-6-ethyl-2-methoxyphenylacetic acid

Comprehensive Overview of 3-Cyano-6-ethyl-2-methoxyphenylacetic acid (CAS No. 1807260-50-9): Properties, Applications, and Industry Insights

3-Cyano-6-ethyl-2-methoxyphenylacetic acid (CAS No. 1807260-50-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyano-substituted phenylacetic acid derivative combines a methoxy group and an ethyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and anti-inflammatory agents.

The compound's molecular structure (C₁₂H₁₃NO₃) features a phenylacetic acid backbone with strategic substitutions that influence its physicochemical properties. With a logP value suggesting moderate lipophilicity, it demonstrates balanced solubility for both organic and aqueous systems—a critical factor for formulation development. Recent studies highlight its role in structure-activity relationship (SAR) studies, where the cyano group at the 3-position and methoxy moiety at the 2-position contribute to target binding affinity.

In the context of green chemistry trends, synthetic routes for 1807260-50-9 are being optimized to reduce environmental impact. A 2023 survey of medicinal chemistry publications revealed growing interest in microwave-assisted synthesis of such intermediates, achieving higher yields with reduced reaction times. The compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for polymorph screening in pharmaceutical development.

The agrochemical sector explores 3-Cyano-6-ethyl-2-methoxyphenylacetic acid as a precursor for novel plant growth regulators. Its structural similarity to certain phytohormones makes it a candidate for developing sustainable crop protection agents. Patent analyses show increasing filings incorporating this scaffold, particularly for herbicide safeners that protect crops without harming the environment.

Analytical methods for CAS 1807260-50-9 typically employ HPLC-UV or LC-MS with reverse-phase columns, achieving >98% purity in commercial samples. Stability studies indicate proper storage under nitrogen atmosphere at -20°C prevents degradation. The compound's spectral data (IR, ¹H/¹³C NMR) are well-documented, facilitating quality control in contract manufacturing organizations (CMOs).

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the acetic acid moiety serves as a linker for E3 ligase recruitment. This aligns with the targeted protein degradation trend in oncology research. Computational studies suggest the ethyl group at the 6-position may enhance cell membrane permeability, a hot topic in CNS drug development forums.

Regulatory status varies by region, but 1807260-50-9 currently falls under general chemical classification. Suppliers provide material safety data sheets (MSDS) detailing proper handling procedures. The compound's structure-odor relationship has drawn attention in flavor/fragrance chemistry, with some analogs showing musk-like characteristics.

Market projections suggest growing demand for 3-Cyano-6-ethyl-2-methoxyphenylacetic acid as custom synthesis services expand. Price trends reflect fluctuations in cyanobenzene derivatives raw material costs. Industry leaders recommend verifying certificates of analysis (CoA) when sourcing this material, as subtle impurities can impact downstream reactions.

Future research directions may explore its metal-chelating properties for catalytic applications or its potential in bioconjugation chemistry. The compound's hydrogen bond acceptor/donor count (3/1) makes it particularly interesting for molecular docking studies against emerging therapeutic targets like SARS-CoV-2 proteases.